Cas no 2242198-17-8 (N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide)

• Product Name: N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide
• CAS No: 2242198-17-8
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 5411441
• PubChem ID: 131962292
• Update Time: 2025-07-14

N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(4-Oxo-2-azetidinyl)oxy]phenyl]-1-piperidinesulfonamide
• Z2371518748
• 2242198-17-8
• N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide
• EN300-26595584

• Inchi： 1S/C14H19N3O4S/c18-13-10-14(15-13)21-12-7-3-2-6-11(12)16-22(19,20)17-8-4-1-5-9-17/h2-3,6-7,14,16H,1,4-5,8-10H2,(H,15,18)
• InChI Key： ULZOEFGYUIPFFY-UHFFFAOYSA-N
• SMILES： S(NC1=CC=CC=C1OC1CC(N1)=O)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.71±0.20(Predicted)

Additional information on N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide

N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide (CAS No. 2242198-17-8): A Comprehensive Overview

N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide (CAS No. 2242198-17-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the context of its pharmacological properties and biological activities.

The chemical structure of N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide is composed of a piperidine sulfonamide moiety linked to a substituted phenyl ring, which itself is functionalized with an oxoazetidine group. This intricate arrangement confers the compound with a range of interesting properties, including high solubility and stability, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits strong inhibitory activity against certain kinases, which are key targets in the treatment of various cancers and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide a promising candidate for further clinical investigation.

In addition to its enzymatic inhibition properties, N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide has also shown potential as an anti-inflammatory agent. Studies conducted in animal models have indicated that this compound can effectively reduce inflammation and pain, suggesting its utility in the treatment of conditions such as arthritis and other inflammatory disorders. The mechanism by which it exerts these effects is thought to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways.

The pharmacokinetic profile of N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide has been extensively studied to ensure its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which may allow for less frequent dosing regimens. Furthermore, the compound demonstrates low toxicity in preclinical studies, enhancing its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide in human subjects. Early phase I trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess the compound's potential as a therapeutic agent.

The development of N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}piperidine-1-sulfonamide also highlights the importance of structure-based drug design in modern medicinal chemistry. Computational methods and molecular modeling have played a crucial role in optimizing the compound's structure to enhance its pharmacological properties. By fine-tuning the chemical structure, researchers have been able to improve the compound's potency, selectivity, and bioavailability.

In conclusion, N-{2-[(4-oxoazetidin-2-yloxy)phenyl]piperidine-1-sulfonamide (CAS No. 2242198-17-8) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and favorable pharmacological properties. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatment options for patients suffering from cancer, inflammatory diseases, and other conditions.